![molecular formula C24H19N B1632043 N-Phenyl-[1,1':4',1''-terphenyl]-4-amine CAS No. 897671-81-7](/img/structure/B1632043.png)
N-Phenyl-[1,1':4',1''-terphenyl]-4-amine
Overview
Description
“N-Phenyl-[1,1’:4’,1’'-terphenyl]-4-amine” is a compound that is closely related to terphenyls . Terphenyls, also known as diphenylbenzenes or triphenyls, consist of a central benzene ring substituted with two phenyl groups . There are three substitution patterns: ortho-terphenyl, meta-terphenyl, and para-terphenyl .
Scientific Research Applications
Molecular Structure and Magnetic Properties
- N,N,N-Tris[p-(N-oxyl-tert-butylamino)phenyl]amine, a compound related to N-Phenyl-[1,1':4',1''-terphenyl]-4-amine, was studied for its molecular structure and magnetic properties. The research demonstrated its unique ground state and temperature-dependent magnetic susceptibility, indicating potential applications in magnetic materials and molecular electronics (Itoh et al., 2000).
Optical Properties in Polymer Synthesis
- The compound has been utilized in the synthesis of poly(p-benzamide)s, where oligothiophene is linked to the nitrogen atom through an alkylene spacer. This research explored its influence on the optical properties, demonstrating its role in creating materials with unique light-emitting properties (Takagi et al., 2013).
Enhancement of Fluorescence Properties
- N-Phenyl substitutions on aminostilbenes, including derivatives of this compound, have been shown to significantly enhance fluorescence properties. This research is critical for the development of new fluorescent materials and sensors (Yang et al., 2002).
Synthesis and Chemical Transformations
- Studies on the synthesis of 4-Bromo-1,1′:4′,1″-terphenyl and 4-Methyl-1,1′:4′,1″-terphenyl provide insights into the chemical transformations and synthesis routes of compounds structurally similar to this compound, expanding the possibilities for its application in various chemical synthesis processes (Chukhajian et al., 2020).
Improvement in Material Properties
- The incorporation of N-phenyl in poly(benzimidazole imide)s has been shown to improve water absorption and transparency, indicating the compound's potential in enhancing the properties of polymeric materials (Qian et al., 2021).
Nonlinear Optical Materials
- The effect of alkyl versus phenyl substitution, including N-phenyl substitution, on molecular hyperpolarizability in nonlinear optical materials has been investigated. This research is pivotal in the development of advanced optical and photonic materials (Whitaker et al., 1996).
Mechanism of Action
Target of Action
N-Phenyl-[1,1’:4’,1’‘-terphenyl]-4-amine, also known as 4-Anilino-1,1’:4’,1’'-terphenyl, is a type of terphenyl compound . Terphenyls are aromatic hydrocarbons that consist of a central benzene ring substituted with two phenyl groups . They are mainly used in the production of polychlorinated terphenyls, which were formerly used as heat storage and transfer agents . .
Mode of Action
It is known that terphenyl compounds generally interact with their targets through aromatic stacking interactions, given their planar, aromatic structure .
Biochemical Pathways
It is known that terphenyl compounds can undergo reactions like hydrolysis, hydroxylation, n- and o-dealkylation, and o-methylation . Furthermore, phase II metabolic reactions can be expected, comprising glucuronide or sulfate conjugate formation .
Pharmacokinetics
It is known that tertiary amines, such as n-phenyl-[1,1’:4’,1’'-terphenyl]-4-amine, can undergo n-dealkylation through the carbinolamine .
Result of Action
It is known that terphenyl compounds have been reported to have cytotoxic, antimicrobial, antioxidant, and α-glucosidase inhibitory effects .
Action Environment
It is known that terphenyl compounds are insoluble in water , which could potentially affect their bioavailability and efficacy.
Biochemical Analysis
Biochemical Properties
The central ring of p-terphenyls, such as N-Phenyl-[1,1’:4’,1’‘-terphenyl]-4-amine, is usually modified into more oxidized forms, e.g., para quinone and phenols . These compounds usually exhibit cytotoxic, antimicrobial, antioxidant, and α-glucosidase inhibitory effects
Molecular Mechanism
Given the structural diversity of p-terphenyls, these compounds usually exhibit various biological activities, including cytotoxic, antimicrobial, antioxidant, and α-glucosidase inhibitory effects .
Metabolic Pathways
The metabolism of new fentanyl analogs, which are structurally similar to p-terphenyls, can be anticipated to generally involve reactions like hydrolysis, hydroxylation (and further oxidation steps), N- and O-dealkylation, and O-methylation .
Subcellular Localization
The prediction of protein subcellular localization is a well-studied topic in bioinformatics due to its relevance in proteomics research .
properties
IUPAC Name |
N-phenyl-4-(4-phenylphenyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19N/c1-3-7-19(8-4-1)20-11-13-21(14-12-20)22-15-17-24(18-16-22)25-23-9-5-2-6-10-23/h1-18,25H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWXSLLOSYCKNCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)NC4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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